2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide

• IUPAC Name: 2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide
• InChI: InChI=1S/C15H23N3O/c1-12(2)15(19)16-13-4-6-14(7-5-13)18-10-8-17(3)9-11-18/h4-7,12H,8-11H2,1-3H3,(H,16,19)
• InChI Key: HZENMGVAHOGQMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=CC=C(C=C1)N2CCN(CC2)C
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide, also known as MPMP, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail. In

Scientific Research Applications

Anticonvulsant Activity

Research has led to the synthesis of hybrid compounds derived from 2-(2,5-dioxopyrrolidin-1-yl)propanamides and butanamides, incorporating chemical fragments from known antiepileptic drugs. These compounds have demonstrated broad-spectrum anticonvulsant activity across several preclinical seizure models, highlighting their potential as new therapeutic agents for epilepsy treatment. The investigation into these compounds showcases the role of "2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide" derivatives in developing antiepileptic medications (Kamiński et al., 2015; Kamiński et al., 2016).

Cancer Treatment

Compounds derived from "2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide" have been explored as novel histone deacetylase inhibitors (HDACi), emerging as a new class of agents in cancer treatment and other disorders like neurodegenerative diseases. These compounds showed remarkable stability and antitumor activity in preclinical models, underscoring their therapeutic potential in oncology (Thaler et al., 2010).

Tuberculostatic Activity

The synthesis of "2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide" derivatives has demonstrated tuberculostatic activity, indicating potential applications in treating tuberculosis. These findings suggest the compound's derivatives could serve as a basis for developing new antituberculosis drugs (Foks et al., 2004).

Selective Dopamine D4 Ligands

Derivatives of "2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide" have been investigated for their affinity and selectivity for D4 dopamine receptors, with implications in developing treatments for conditions like erectile dysfunction. These studies contribute to our understanding of dopamine's role in physiological responses and the potential for targeted therapies (Enguehard-Gueiffier et al., 2006).

Polymorphism in Pharmaceutical Compounds

The identification and control of polymorphic forms of drugs are crucial in pharmaceutical development, ensuring the consistency and efficacy of medications. Research into the polymorphic forms of olanzapine, a compound structurally related to "2-methyl-N-[4-(4-methylpiperazin-1-yl)phenyl]propanamide," highlights the importance of understanding and controlling these forms in drug development (Thakuria & Nangia, 2011).